1-(2-methoxybenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: (2-methoxyphenyl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H19F3N2O2/c1-26-17-8-3-2-7-16(17)18(25)24-11-9-23(10-12-24)15-6-4-5-14(13-15)19(20,21)22/h2-8,13H,9-12H2,1H3
• InChI Key: VZNUYBGBXAXVKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H19F3N2O2
• Molecular Weight: 364.4 g/mol

Description

The compound “1-(2-methoxybenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine” is a piperazine derivative. Piperazine derivatives are a large class of chemical compounds, many of which have significant pharmacological properties. The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, trifluoromethylation is a common process in the synthesis of many pharmaceuticals. A novel process for the preparation of a similar compound, Trifloxystrobin, has been described.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a piperazine ring substituted with a 2-methoxybenzoyl group and a 3-trifluoromethylphenyl group.

Mechanism of Action

The mechanism of action would depend on the specific biological targets of the compound. For example, many piperazine derivatives are known to interact with the dopamine and serotonin receptors.

Future Directions

The future directions for research on “1-(2-methoxybenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine” would likely involve further exploration of its synthesis, properties, and potential applications. The trifluoromethyl group is of increasing interest in the fields of pharmaceuticals, agrochemicals, and materials, suggesting that compounds like this one may have significant potential for future research.